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Introduction
Dodecamethylpentasiloxane (CAS No. 141-63-9) is a linear, low-molecular-weight

organosilicon compound belonging to the family of polydimethylsiloxanes (PDMS).[1][2] It is a

clear, colorless, and odorless liquid characterized by its low viscosity, low surface tension, and

high thermal stability.[2][3] These properties make it a valuable component in a wide array of

applications, including as a basis for silicone oils and fluids designed for extreme temperatures,

a foam suppressant in lubricating oils, and an ingredient in personal care products.[2][3][4] This

technical guide provides a comprehensive overview of the core chemical and physical

properties of dodecamethylpentasiloxane, along with standardized experimental protocols for

their determination.

Chemical and Physical Properties
The fundamental chemical and physical characteristics of dodecamethylpentasiloxane are

summarized in the tables below for ease of reference and comparison.

Table 1: General Chemical Properties
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Property Value Reference

IUPAC Name
bis[[dimethyl(trimethylsilyloxy)s

ilyl]oxy]-dimethylsilane
[4][5]

Synonyms

1,1,1,3,3,5,5,7,7,9,9,9-

Dodecamethylpentasiloxane,

MD3M

[6]

CAS Number 141-63-9 [1][3][4][5][7][8]

Molecular Formula C₁₂H₃₆O₄Si₅ [3][5][7][8]

Molecular Weight 384.84 g/mol [3][5][7][8]

Chemical Structure
(CH₃)₃SiO[Si(CH₃)₂O]₃Si(CH₃)

₃
[1]

Table 2: Physical Properties
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Property Value Conditions Reference

Appearance Clear, colorless liquid Ambient [4]

Density 0.875 g/mL at 25 °C [1][3][4][9]

0.8755 g/cm³ at 20 °C [5]

Boiling Point 230 °C at 760 mmHg (lit.) [1][3][4][5][9]

229 °C at 710 mmHg [2][5]

Melting Point -80 °C [5][6]

-81 °C (lit.) [1][3][4][9]

Kinematic Viscosity 2.06 cSt at 25°C [6]

Refractive Index 1.3925 at 20 °C/D [5][6]

Vapor Pressure <1 mmHg at 20 °C [1][9]

4.50 x 10⁻² mmHg
at 25 °C

(extrapolated)
[5]

Surface Tension ~20-21 mN/m

at 25 °C (Typical for

low viscosity linear

siloxanes)

Water Solubility 7.04 x 10⁻⁵ mg/L at 25 °C [5]

Solubility

Soluble in benzene

and lighter

hydrocarbons; slightly

soluble in alcohol.

[2]

Table 3: Safety and Stability Properties
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Property Value Conditions Reference

Flash Point 70 °C Closed cup [6]

86 °C

Auto-ignition

Temperature
430 °C [6]

Stability

Stable under

recommended storage

conditions.

[5]

Chemical Stability

The product is

chemically stable

under standard

ambient conditions

(room temperature).

Incompatibilities
Strong oxidizing

agents.

Hazardous

Decomposition

Carbon monoxide,

carbon dioxide, silicon

dioxide,

formaldehyde.

Upon combustion

Experimental Protocols for Property Determination
The determination of the physicochemical properties of dodecamethylpentasiloxane should

be conducted following standardized methodologies to ensure accuracy and reproducibility.

The protocols outlined below are based on internationally recognized guidelines from

organizations such as ASTM International and the Organisation for Economic Co-operation and

Development (OECD).

Density Measurement
Principle: The density is determined by measuring the mass of a known volume of the liquid

at a specified temperature.
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Methodology (based on ASTM D1298/D1481):

Apparatus: A calibrated hydrometer or a Lipkin bicapillary pycnometer is used. A constant

temperature bath is required to maintain the sample at the specified temperature (e.g., 20

°C or 25 °C).

Procedure:

The sample is brought to the test temperature in the constant temperature bath.

If using a hydrometer, it is gently lowered into the sample, and the reading is taken at

the principal surface of the liquid.

If using a pycnometer, the pre-weighed pycnometer is filled with the sample, brought to

the test temperature, and then weighed. The volume of the pycnometer is known from

calibration with a liquid of known density (e.g., water).

Calculation: The density is calculated as the mass of the liquid divided by its volume.

Boiling Point Determination
Principle: The boiling point is the temperature at which the vapor pressure of the liquid

equals the surrounding atmospheric pressure.

Methodology (based on OECD Guideline 103):

Apparatus: A distillation flask, a condenser, a thermometer, and a heating source are

required. For pressure correction, a barometer is also needed.

Procedure:

The liquid is placed in the distillation flask with boiling chips.

The apparatus is assembled, and the liquid is heated.

The temperature at which the liquid boils and a stable column of condensate is

observed on the thermometer is recorded as the boiling point.
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The atmospheric pressure is recorded, and the boiling point is corrected to standard

pressure (760 mmHg) if necessary.

Viscosity Measurement
Principle: Kinematic viscosity is determined by measuring the time it takes for a fixed volume

of liquid to flow under gravity through a calibrated viscometer.

Methodology (based on ASTM D445):

Apparatus: A calibrated glass capillary viscometer (e.g., Ubbelohde type) and a constant

temperature bath are used.

Procedure:

The viscometer is charged with the sample and placed in the constant temperature bath

until it reaches the test temperature (e.g., 25 °C).

The liquid is drawn up into the viscometer by suction to a point above the upper timing

mark.

The time taken for the liquid to flow between the upper and lower timing marks is

measured.

Calculation: The kinematic viscosity (in centistokes) is calculated by multiplying the flow

time (in seconds) by the calibration constant of the viscometer.

Refractive Index Measurement
Principle: The refractive index, a measure of how much light bends as it passes through the

substance, is determined using a refractometer.

Methodology (based on ASTM D1807):

Apparatus: An Abbe refractometer with a circulating fluid system for temperature control.

Procedure:
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The refractometer prisms are cleaned and brought to the specified temperature (e.g., 20

°C).

A few drops of the sample are placed on the lower prism.

The prisms are closed, and the instrument is adjusted until the dividing line between the

light and dark fields is sharp and centered on the crosshairs.

The refractive index is read from the scale.

Structure-Property Relationships
The unique chemical structure of dodecamethylpentasiloxane is directly responsible for its

characteristic physical properties. The diagram below illustrates the logical relationships

between its molecular features and its macroscopic behavior.

Molecular Structure
(CH3)3SiO[Si(CH3)2O]3Si(CH3)3

Flexible Si-O-Si Backbone

contains

Non-polar Methyl (CH3) Groups

contains

Low Rotational Energy Barrier

results in

High Thermal Stability

contributes to

Weak Intermolecular Forces

lead to Hydrophobicity (Low Water Solubility)

causes

Low Viscosity

causes

Low Surface Tension

causes

contributes to
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Click to download full resolution via product page

Caption: Structure-Property Relationship of Dodecamethylpentasiloxane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 十二甲基五硅氧烷 97% | Sigma-Aldrich [sigmaaldrich.com]

2. cdn.thomasnet.com [cdn.thomasnet.com]

3. chemimpex.com [chemimpex.com]

4. Dodecamethylpentasiloxane | C12H36O4Si5 | CID 8853 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. Decamethylcyclopentasiloxane | C10H30O5Si5 | CID 10913 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. silicones.eu [silicones.eu]

7. apps.dtic.mil [apps.dtic.mil]

8. revroum.lew.ro [revroum.lew.ro]

9. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical and
Physical Properties of Dodecamethylpentasiloxane]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b120680#dodecamethylpentasiloxane-
chemical-and-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b120680?utm_src=pdf-body-img
https://www.benchchem.com/product/b120680?utm_src=pdf-body
https://www.benchchem.com/product/b120680?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/HK/zh/product/aldrich/447269
https://cdn.thomasnet.com/ccp/10008383/79525.pdf
https://www.chemimpex.com/fr/products/40528
https://pubchem.ncbi.nlm.nih.gov/compound/Dodecamethylpentasiloxane
https://pubchem.ncbi.nlm.nih.gov/compound/Dodecamethylpentasiloxane
https://pubchem.ncbi.nlm.nih.gov/compound/Decamethylcyclopentasiloxane
https://pubchem.ncbi.nlm.nih.gov/compound/Decamethylcyclopentasiloxane
https://www.silicones.eu/wp-content/uploads/2019/03/Siloxanes-factsheet_technical-audience_FINAL.pdf
https://apps.dtic.mil/sti/trecms/pdf/AD1204320.pdf
https://revroum.lew.ro/wp-content/uploads/2011/RRCh_10-11_2011/Art%2002.pdf
https://www.researchgate.net/publication/291771843_Silicone_Siloxane_Surfactants
https://www.benchchem.com/product/b120680#dodecamethylpentasiloxane-chemical-and-physical-properties
https://www.benchchem.com/product/b120680#dodecamethylpentasiloxane-chemical-and-physical-properties
https://www.benchchem.com/product/b120680#dodecamethylpentasiloxane-chemical-and-physical-properties
https://www.benchchem.com/product/b120680#dodecamethylpentasiloxane-chemical-and-physical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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